Cas no 320-36-5 (4-Nitro-3-(trifluoromethyl)benzonitrile)

4-Nitro-3-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 4-Nitro-3-(trifluoromethyl)benzonitrile
• Benzonitrile,4-nitro-3-(trifluoromethyl)-
• C8H3F3N2O2
• 4-Nitro-3-trifluormethyl-benzonitril
• 4-NITRO-3-TRIFLUOROMETHYLBENZONITRILE
• CS-D0551
• AKOS016011188
• 4-Nitro-3-(trifluoromethyl)benzonitrile, 98%
• SCHEMBL11711960
• AMY6736
• SY045930
• Benzonitrile, 4-nitro-3-(trifluoromethyl)-
• AVSDRULQBQMLES-UHFFFAOYSA-N
• DTXSID30559935
• DS-14287
• 4-NITRO-3-(TRIFLUOROMETHYL)BENZONITRILE&
• MFCD05664270
• 320-36-5
• J-018607
• AKOS015889621
• A875734
• DB-263220
• +Expand

• MDL： MFCD05664270
• InChIKey： AVSDRULQBQMLES-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H3F3N2O2/c9-8(10,11)6-3-5(4-12)1-2-7(6)13(14)15/h1-3H
• SMILES： N#CC1=CC=C([N+]([O-])=O)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 216.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 216.01466183g/mol
• Heavy Atom Count: 15
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• LogP: 3.00848
• PSA: 69.61000
• Refractive Index: 1.498
• Boiling Point: 304.2°C at 760 mmHg
• Melting Point: 84-86 °C (lit.)
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.49

4-Nitro-3-(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Nitro-3-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides